Cas no 1086392-03-1 ((3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester)

• Product Name: (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester
• CAS No: 1086392-03-1
• MF: C₁₂H₁₄FNO₃
• MW: 239.24286699295
• MDL: MFCD11506020
• CID: 2181806
• PubChem ID: 84799499
• Update Time: 2025-06-08

(3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester
• 1086392-03-1
• DB-257660
• EN300-365860
• TERT-BUTYL N-(3-FLUORO-2-FORMYLPHENYL)CARBAMATE
• tert-Butyl(3-fluoro-2-formylphenyl)carbamate
• (3-Fluoro-2-formyl-phenyl)-carbamic acid t-butyl ester
• LTB39203
• Carbamic acid, N-(3-fluoro-2-formylphenyl)-, 1,1-dimethylethyl ester
• SB30544
• CS-0130785
• Z1505706889
• DTXSID101159518
• MFCD11506020
• tert-Butyl (3-fluoro-2-formylphenyl)carbamate
• G28289
• SCHEMBL15671983

• MDL： MFCD11506020
• Inchi： 1S/C12H14FNO3/c1-12(2,3)17-11(16)14-10-6-4-5-9(13)8(10)7-15/h4-7H,1-3H3,(H,14,16)
• InChI Key： IMQRAIIYXDNFTK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.09577147Da
• Monoisotopic Mass: 239.09577147Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester

Introduction to (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester and its Significance in Modern Chemical Biology

Compound with the CAS number 1086392-03-1 is a highly intriguing molecule in the realm of chemical biology, particularly known for its structural and functional versatility. The product name, (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester, provides a detailed insight into its chemical composition and potential applications. This compound, characterized by a fluoro-substituted phenyl ring connected to a formyl group and a tert-butyl ester moiety, has garnered significant attention in recent years due to its role as a key intermediate in the synthesis of various biologically active molecules.

The presence of the fluoro group in the aromatic ring is particularly noteworthy, as fluorine atoms are known to influence the metabolic stability, pharmacokinetic properties, and overall bioactivity of pharmaceutical compounds. In particular, the 3-fluoro substitution pattern has been extensively studied for its ability to enhance binding affinity and selectivity in drug design. This feature makes (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester a valuable building block for the development of novel therapeutic agents.

Moreover, the formyl group attached to the phenyl ring introduces a reactive site that can be utilized for further functionalization. This reactivity is particularly useful in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. The tert-butyl ester group, on the other hand, serves as a protecting group for the carboxylic acid functionality, allowing for selective deprotection under specific conditions when needed.

In recent years, there has been a surge in research focused on developing innovative strategies for modulating biological pathways using small molecules. The compound 1086392-03-1 has emerged as a critical component in several high-profile studies aimed at elucidating the mechanisms of action of various enzymes and receptors. For instance, researchers have leveraged its structural features to design potent inhibitors targeting key therapeutic pathways involved in cancer, inflammation, and neurodegenerative diseases.

One particularly exciting application of (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling cascades and are often dysregulated in diseases such as cancer. By incorporating this compound into inhibitor designs, scientists have been able to achieve high selectivity and efficacy against specific kinases. For example, studies have demonstrated its utility in generating inhibitors that selectively target tyrosine kinases, which are known drivers of tumor growth and progression.

The versatility of this compound is further highlighted by its use in synthesizing protease inhibitors. Proteases are another class of enzymes that are essential for various biological processes, including protein degradation and signal transduction. Researchers have utilized derivatives of 1086392-03-1 to develop inhibitors that exhibit potent activity against targets such as matrix metalloproteinases (MMPs), which are implicated in conditions like arthritis and cancer metastasis.

In addition to its role in drug development, (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester has found applications in materials science and agrochemicals. The unique combination of functional groups makes it a suitable candidate for designing novel materials with tailored properties. For instance, researchers have explored its potential use in creating advanced polymers and coatings that exhibit enhanced durability and functionality.

The agrochemical industry has also benefited from the incorporation of this compound into pesticide formulations. By leveraging its chemical properties, scientists have developed agrochemicals that offer improved efficacy against pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The synthesis of (3-Fluoro-2-formyl-phenyl)-carbamic acid tert-butyl ester involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the process. These advancements not only improve efficiency but also enhance scalability, making it feasible to produce larger quantities of the compound for industrial applications.

The growing interest in this compound underscores its importance as a versatile building block in chemical biology. As research continues to uncover new applications and functionalities, it is likely that derivatives of CAS number 1086392-03-1 will play an increasingly significant role in shaping future developments across multiple scientific disciplines.